Diethyl 2-bromo-2-butylmalonate

• Molecular Formula: C11H19BrO4
• Molecular Weight: 295.17 g/mol
• IUPAC Name: diethyl 2-bromo-2-butylpropanedioate
• InChI: InChI=1S/C11H19BrO4/c1-4-7-8-11(12,9(13)15-5-2)10(14)16-6-3/h4-8H2,1-3H3
• InChI Key: MKPMPYFAMIHZJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)OCC)(C(=O)OCC)Br

Description

Diethyl 2-bromo-2-butylmalonate is a useful research compound. Its molecular formula is C11H19BrO4 and its molecular weight is 295.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl-n-butylmalonate (32.2 gm) was dissolved in methylene chloride (200 ml) and treated, dropwise, with a solution of bromine (24.0 gm) dissolved in methylene chloride (25 ml). The resultant mixture was stirred (1 hour, room temperature) whereupon an orange coloration persisted. The solvent was removed under vacuum, and the residue distilled under high vacuum to give the desired product as a clear oil (boiling point temperature 105° C. to 110° C.; 36.0 gm). 1H NMR (CDCl3): δ=0.89-0.92 (t, 3H); 1.25-1.29 (t, 6H); 1.35-1.37 (m, 4H); 2.2-2.26 (m, 2H); 4.23-4.29 (q, 4H); m/z=295 and 297 (M+).